Cas no 27117-91-5 (1H-Indene-1,3(2H)-dione, 4-iodo-)

• Product Name: 1H-Indene-1,3(2H)-dione, 4-iodo-
• CAS No: 27117-91-5
• MF: C₉H₅IO₂
• MW: 272.039274930954
• CID: 2124253
• Update Time: 2023-08-04

1H-Indene-1,3(2H)-dione, 4-iodo- Chemical and Physical Properties

Names and Identifiers

• 4-iodo-2H-indene-1,3-dione
• 1H-Indene-1,3(2H)-dione, 4-iodo-

• Inchi： 1S/C9H5IO2/c10-6-3-1-2-5-7(11)4-8(12)9(5)6/h1-3H,4H2
• InChI Key： OYYIAIMVJDLYTC-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2C(CC(C=21)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 237
• Topological Polar Surface Area: 34.1